Cas no 1228880-19-0 (CYCLOPROPYL(PYRIDIN-2-YL)METHANAMINE DIHYDROCHLORIDE)

• Product Name: CYCLOPROPYL(PYRIDIN-2-YL)METHANAMINE DIHYDROCHLORIDE
• CAS No: 1228880-19-0
• MF: C₉H₁₃ClN₂
• MW: 184.665920972824
• CID: 5591165
• PubChem ID: 131637934
• Update Time: 2025-06-14

CYCLOPROPYL(PYRIDIN-2-YL)METHANAMINE DIHYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• CYCLOPROPYL(PYRIDIN-2-YL)METHANAMINE DIHYDROCHLORIDE
• cyclopropyl(pyridin-2-yl)methanamine;dihydrochloride
• SY263126
• E70146
• Cyclopropyl(pyridin-2-yl)methanaminedihydrochloride
• AKOS037654587
• 1228880-19-0
• Cyclopropyl(pyridin-2-yl)methanamine diHCl
• KS-9766
• MFCD09028148

• Inchi： 1S/C9H12N2.ClH/c10-9(7-4-5-7)8-3-1-2-6-11-8;/h1-3,6-7,9H,4-5,10H2;1H
• InChI Key： UCOQXOUIBFTFOG-UHFFFAOYSA-N
• SMILES： C(C1N=CC=CC=1)(C1CC1)N.Cl

Computed Properties

• Exact Mass: 220.0534038g/mol
• Monoisotopic Mass: 220.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Additional information on CYCLOPROPYL(PYRIDIN-2-YL)METHANAMINE DIHYDROCHLORIDE

Comprehensive Overview of CYCLOPROPYL(PYRIDIN-2-YL)METHANAMINE DIHYDROCHLORIDE (CAS No. 1228880-19-0)

CYCLOPROPYL(PYRIDIN-2-YL)METHANAMINE DIHYDROCHLORIDE, identified by its CAS number 1228880-19-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its cyclopropyl and pyridinyl functional groups, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its unique structural properties, which make it a valuable intermediate in synthesizing bioactive molecules.

One of the key reasons for the growing interest in CYCLOPROPYL(PYRIDIN-2-YL)METHANAMINE DIHYDROCHLORIDE is its role in the development of novel therapeutic agents. The pyridine ring is a common motif in many FDA-approved drugs, and the addition of a cyclopropyl group can enhance metabolic stability and bioavailability. This compound is often explored in the context of central nervous system (CNS) drug development, where its structural features may contribute to improved blood-brain barrier penetration.

In recent years, the demand for high-purity chemical intermediates like 1228880-19-0 has surged, driven by advancements in precision medicine and targeted drug delivery systems. The compound's versatility allows it to be used in small-molecule libraries for high-throughput screening, a technique increasingly adopted by biotech firms to accelerate drug discovery. Additionally, its potential applications in agrochemical formulations have sparked interest among researchers aiming to develop safer and more effective crop protection solutions.

From a synthetic chemistry perspective, CYCLOPROPYL(PYRIDIN-2-YL)METHANAMINE DIHYDROCHLORIDE presents intriguing challenges and opportunities. The dihydrochloride salt form improves its solubility and stability, making it easier to handle in laboratory settings. This attribute is particularly valuable in medicinal chemistry, where solubility issues often hinder the progression of drug candidates. Furthermore, the compound's reactivity with various electrophiles and nucleophiles opens doors to diverse derivatization strategies, enabling the creation of tailored molecules for specific applications.

Environmental and regulatory considerations also play a role in the compound's utilization. As the chemical industry shifts toward green chemistry principles, researchers are investigating sustainable synthesis routes for 1228880-19-0. Efforts include optimizing reaction conditions to minimize waste and energy consumption, aligning with global initiatives like the UN Sustainable Development Goals (SDGs). These advancements not only enhance the compound's appeal but also address growing consumer and regulatory demands for eco-friendly chemical processes.

In conclusion, CYCLOPROPYL(PYRIDIN-2-YL)METHANAMINE DIHYDROCHLORIDE (CAS No. 1228880-19-0) stands out as a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features, combined with its adaptability in synthetic chemistry, make it a valuable asset for researchers and industries alike. As scientific and technological advancements continue to unfold, this compound is poised to play an even more significant role in addressing some of the most pressing challenges in modern science.